Cas no 2137029-46-8 (Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)-)

• Product Name: Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)-
• CAS No: 2137029-46-8
• MF: C₁₀H₁₈ClNO₄
• MW: 251.7072224617
• CID: 5256753
• Update Time: 2025-06-07

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• (S)-Chloromethyl 3-((tert-butoxycarbonyl)amino)butanoate
• chloromethyl (3S)-3-{[(tert-butoxy)carbonyl]amino}butanoate
• Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)-

• Inchi： 1S/C10H18ClNO4/c1-7(5-8(13)15-6-11)12-9(14)16-10(2,3)4/h7H,5-6H2,1-4H3,(H,12,14)/t7-/m0/s1
• InChI Key： UJUNDWHIFKCLMQ-ZETCQYMHSA-N
• SMILES： ClCOC(C[C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)-

Butanoic Acid, 3-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-, Chloromethyl Ester, (3S)-

Butanoic acid, also known as butyric acid, is a four-carbon carboxylic acid that plays a significant role in various biochemical processes. The compound in question, butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)-, is a derivative of butanoic acid with specific functional groups that confer unique chemical properties. This compound is identified by the CAS number 21370-29-46-8, which is a unique identifier assigned to chemical substances for regulatory and scientific purposes.

The structure of this compound includes a butanoic acid backbone with a substituted amino group at the third carbon. The amino group is protected by a (1,1-dimethylethoxy)carbonyl (Boc) group, which is a common protecting group in organic synthesis. Additionally, the compound features a chloromethyl ester group, which adds reactivity and functionality to the molecule. The (3S) designation indicates the stereochemistry at the third carbon atom, highlighting the importance of chirality in this compound's properties and applications.

Recent studies have explored the potential of this compound in various fields, including pharmaceuticals and agrochemicals. Its stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have investigated its role in peptide synthesis and its ability to serve as a building block for more complex structures with specific biological activities.

The synthesis of this compound typically involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. Techniques such as nucleophilic substitution and amide bond formation are commonly employed to construct the desired structure. The use of protecting groups like Boc ensures that sensitive functional groups remain intact during the reaction sequence.

In terms of applications, this compound has shown promise in drug discovery programs targeting specific enzymes or receptors. Its chiral center allows for enantioselective interactions with biological systems, making it a valuable tool in asymmetric synthesis. Furthermore, its reactivity as a chloromethyl ester enables it to participate in various coupling reactions, expanding its utility in organic synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, this compound can undergo hydrolysis or enzymatic cleavage, leading to the formation of less complex molecules. These findings are essential for developing sustainable synthetic strategies and minimizing environmental footprint.

In conclusion, butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (3S)- is a versatile compound with significant potential in organic synthesis and drug development. Its unique structure and functional groups make it an invaluable tool for researchers aiming to design novel bioactive molecules with specific properties.